Cas no 156728-19-7 (Benzoic acid,4-[[(2R)-3,3-dimethyl-1-[[[(1R)-1-(4-methylphenyl)butyl]amino]carbonyl]-4-oxo-2-azetidinyl]oxy]-)

• Product name: Benzoic acid,4-[[(2R)-3,3-dimethyl-1-[[[(1R)-1-(4-methylphenyl)butyl]amino]carbonyl]-4-oxo-2-azetidinyl]oxy]-
• CAS No: 156728-19-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 215750

Benzoic acid,4-[[(2R)-3,3-dimethyl-1-[[[(1R)-1-(4-methylphenyl)butyl]amino]carbonyl]-4-oxo-2-azetidinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(2R)-3,3-dimethyl-1-[[[(1R)-1-(4-methylphenyl)butyl]amino]carbonyl]-4-oxo-2-azetidinyl]oxy]-
• Benzoicacid, 4-[[3,3-dimethyl-1-[[[1-(4-methylphenyl)butyl]amino]carbonyl]-4-oxo-2-azetidinyl]oxy]-,[R-(R*,R*)]-
• L 684249
• Benzoic acid, 4-[[(2R)-3,3-dimethyl-1-[[[(1R)-1-(4-methylphenyl)butyl]amino]carbonyl]-4-oxo-2-azetidinyl]oxy]-

• Inchi： 1S/C24H28N2O5/c1-5-6-19(16-9-7-15(2)8-10-16)25-23(30)26-21(29)24(3,4)22(26)31-18-13-11-17(12-14-18)20(27)28/h7-14,19,22H,5-6H2,1-4H3,(H,25,30)(H,27,28)/t19-,22-/m1/s1
• InChI Key： UYCGRJINXTYRQR-DENIHFKCSA-N
• SMILES： C(O)(=O)C1=CC=C(O[C@@H]2C(C)(C)C(=O)N2C(N[C@@H](C2=CC=C(C)C=C2)CCC)=O)C=C1

Computed Properties

• Exact Mass: 424.19994
• Monoisotopic Mass: 424.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• PSA: 95.94
• pka: 4.29±0.10(Predicted)